5-Bromo-1-methylindoline-2,3-dione
Overview
Description
5-Bromo-1-methylindoline-2,3-dione is a compound built up from two fused five- and six-membered rings linked to two ketone O atoms, a Br atom, and a methyl group .
Molecular Structure Analysis
The molecular structure of this compound consists of an indoline ring system, two ketone O atoms, and a Br atom that are nearly coplanar .Chemical Reactions Analysis
There is limited information available on the specific chemical reactions involving this compound .Physical and Chemical Properties Analysis
This compound has the empirical formula C9H6BrNO2, a CAS Number of 2058-72-2, and a molecular weight of 240.05 . It is a solid compound .Scientific Research Applications
Crystal Structure and Surface Analysis
5-Bromo-1-methylindoline-2,3-dione has been studied for its crystal structure and surface properties. Abdellaoui et al. (2019) analyzed its structure, revealing intermolecular hydrogen bonds and π–π contacts between dione rings, contributing to the stabilization of its three-dimensional structure (Abdellaoui et al., 2019).
Catalysis in Organic Synthesis
This compound has applications in organic synthesis. For example, it is used as a catalyst in the synthesis of certain organic compounds like 3,4-dihydropyrimidin-2(1H)-ones and hydroquinazoline-2,5-diones. Kefayati et al. (2012) highlighted its efficiency as a catalyst under thermal and solvent-free conditions, yielding high product rates (Kefayati et al., 2012).
Reactivity with Aliphatic Amines
The reactivity of this compound with aliphatic amines has been explored. Bałoniak and Plas (1981) demonstrated that reacting this compound with morpholine forms a distinct morpholino compound, a finding significant for understanding its chemical behavior (Bałoniak & Plas, 1981).
Antiviral Activity
There's evidence of its use in antiviral research. Terzioğlu et al. (2005) synthesized derivatives of this compound and evaluated their antiviral activities against pathogens like the yellow fever virus and bovine viral diarrhea virus (Terzioğlu et al., 2005).
Antimicrobial and Anti-HIV Properties
This compound derivatives have been investigated for their antimicrobial and anti-HIV properties. Pandeya et al. (1999) synthesized Schiff and Mannich bases of isatin derivatives, including 5-bromo derivatives, and found significant antimicrobial and anti-HIV activities (Pandeya et al., 1999).
Asymmetric Synthesis Applications
It also finds application in asymmetric synthesis. Sun et al. (2021) used a derivative of 1-methylindoline-2,3-dione in the asymmetric synthesis of spiro[3,2'-morpholine-oxindoles] derivatives, showing its versatility in producing enantioenriched compounds (Sun et al., 2021).
Electroluminescence and Fluorescent Dye Synthesis
The compound's derivatives are used in the synthesis of fluorescent dyes and electroluminescence studies. Jaung et al. (1998) synthesized fluorescent styryl dyes from derivatives of this compound, providing insights into their electronic and physical properties (Jaung et al., 1998).
Herbicidal Activities
In the field of agriculture, derivatives of this compound have been explored for their herbicidal activities. Gao et al. (2019) designed phthalimide derivatives targeting protoporphyrinogen oxidase and found compounds with promising herbicidal activities (Gao et al., 2019).
Cytotoxicity Evaluation in Cancer Research
Karalı (2002) synthesized new derivatives of 5-nitroindole-2,3-dione for cytotoxicity evaluation, indicating potential application in cancer research (Karalı, 2002).
Glycolic Acid Oxidase Inhibitors
This compound derivatives have been studied as inhibitors of glycolic acid oxidase, with potential implications in medical treatments. Rooney et al. (1983) prepared a series of derivatives and found them to be potent inhibitors of this enzyme (Rooney et al., 1983).
Analytical Chemistry Applications
In analytical chemistry, its derivatives have been used in developing chromatographic methods. Shabir and Forrow (2005) developed a method for assaying 4,7-phenanthroline-5,6-dione using high-performance liquid chromatography, demonstrating the compound's role in analytical methodologies (Shabir & Forrow, 2005).
Radical Scavenging Activity
The radical scavenging activity of this compound derivatives has been a topic of interest. Li et al. (2012) isolated new nitrogen-containing bromophenols from the marine red alga Rhodomela confervoides, showing significant activity against DPPH radicals and moderate activity against ABTS radicals, suggesting potential use as natural antioxidants (Li et al., 2012).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5-bromo-1-methylindole-2,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNO2/c1-11-7-3-2-5(10)4-6(7)8(12)9(11)13/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEEDYJPPYNIZLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)Br)C(=O)C1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20174590 | |
Record name | Indole-2,3-dione, 5-bromo-1-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20174590 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2058-72-2 | |
Record name | 5-Bromo-1-methylisatin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2058-72-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Indole-2,3-dione, 5-bromo-1-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002058722 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Indole-2,3-dione, 5-bromo-1-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20174590 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromo-1-methylisatin | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the three-dimensional structure of 5-Bromo-1-methylindoline-2,3-dione?
A1: The molecule of this compound is relatively planar. The indoline ring system, the two ketone oxygen atoms, and the bromine atom all lie roughly within the same plane []. The maximum deviation from this plane is observed for one of the ketone oxygen atoms, at -0.1025 Å []. In the crystal form, these molecules interact with each other through weak C—H⋯O hydrogen bonds and π–π interactions to form a three-dimensional structure []. The inter-centroid distance of the π–π interactions is 3.510 Å [].
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